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Technical Profile: 8-Bromocaffeine

The table below summarizes the key identified properties and information for 8-Bromocaffeine.

Property Description

IUPAC Name 8-Bromo-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione [1]

Molecular Formula C₈H₉BrN₄O₂ [2] [1]

Molar Mass 273.090 g·mol⁻¹ [2] [1]

Appearance White, odorless solid [2]

Melting Point 206 °C (403 °F; 479 K) [2]

Primary
Documented Use

Acts as a radiosensitizer in tumor radiotherapy to increase sensitivity of cancer
cells to radiation [2].

Common
Synthetic Route

Electrophilic aromatic substitution via direct bromination of caffeine with bromine
in glacial acetic acid, often with sodium acetate as an acid scavenger [2].

Key Spectral Data Structure confirmed by FTIR, 1H NMR, 13C NMR, and Mass Spectrometry [3].
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Experimental Context and Suggested Pathways

One research paper details the synthesis of caffeine derivatives using 8-bromocaffeine as a key intermediate

[3]. The general workflow for creating and analyzing these compounds can be visualized, which may help in

designing decomposition studies.
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Potential FAQ & Troubleshooting Guide
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Based on general analytical chemistry principles, here are some potential issues and solutions that could

form the basis of your FAQ section.

1. Issue: Inconsistent Yields or Purity in Synthesis

Potential Cause: The bromination reaction conditions (temperature, purity of starting materials, exact
stoichiometry) may not be optimized or tightly controlled.

Troubleshooting Steps:
Verify Reagents: Ensure caffeine and bromine source are high-purity and fresh.

Control Temperature: The reaction may be exothermic; use a controlled temperature water
bath.

Monitor Reaction: Use TLC (Thin-Layer Chromatography) to monitor the reaction progress
and confirm consumption of starting material [3].

Purification: Recrystallize the final product from an appropriate solvent like ethanol to improve
purity [3].

2. Issue: Unexpected Results During Analysis with UV-Vis Spectroscopy

Potential Cause: The sample, solvent, or instrument conditions are not suitable for accurate
measurement.

Troubleshooting Steps:
Check Solvent Compatibility: Ensure the solvent does not absorb significantly in the UV

range. Common choices include ethanol, methanol, or water [4] [5].
Use Correct Cuvettes: Use quartz cuvettes for UV range analysis, as plastic and glass absorb

UV light [4].
Confirm Sample Concentration: Absorbance should ideally be between 0.1 and 1.0 AU for

reliable quantitation. Concentrations outside this range can lead to non-linear behavior and
inaccurate data [4] [5].

Establish a Baseline: Always run a baseline or blank correction with the pure solvent before
measuring your sample [4].

Suggested Next Steps for Research

To build a more comprehensive troubleshooting guide for 8-bromocaffeine decomposition, I suggest you:

Consult Specialized Databases: Search in-depth using scientific databases like SciFinder, Reaxys,
or PubMed for specific terms like "8-bromocaffeine stability," "decomposition kinetics," and "HPLC

analysis of bromocaffeine."
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Perform Stress Testing: Design controlled experiments to study decomposition by exposing the

compound to stress conditions like heat, light, humidity, and varying pH levels.
Monitor with HPLC: Use High-Performance Liquid Chromatography (HPLC) with a UV-Vis detector

to track the appearance of new peaks over time, which would indicate decomposition products [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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